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Cat. No.: B1314003 Get Quote

Prepared by: Gemini, Senior Application Scientist

This document provides a detailed overview of the health and safety considerations for

Isothiazole-4-carboxylic acid (CAS No. 822-82-2). As a heterocyclic building block in

medicinal chemistry and materials science, a thorough understanding of its hazard profile is

essential for ensuring laboratory safety and regulatory compliance. This guide synthesizes data

from safety data sheets (SDS) of the parent compound and its close derivatives to provide a

comprehensive risk assessment and actionable safety protocols.

Section 1: Chemical Identity and Properties
Isothiazole-4-carboxylic acid is a solid organic compound. While specific physical and

chemical properties for the parent compound are not extensively documented in all safety data

sheets, data for related structures allows for a robust safety assessment.

Chemical Name: Isothiazole-4-carboxylic acid

CAS Number: 822-82-2[1][2]

Molecular Formula: C₄H₃NO₂S[1][2]

Molecular Weight: 129.14 g/mol [1][2]

Appearance: Typically a solid, may be light brown in color for derivatives.[3]
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Section 2: Hazard Identification and GHS
Classification
Isothiazole-4-carboxylic acid and its structural analogs are classified as hazardous. The

primary hazards are associated with their irritant properties. The Globally Harmonized System

(GHS) classifications found across various safety data sheets for this chemical class serve as

the basis for the following warnings.

Table 1: GHS Hazard Summary for Isothiazole Carboxylic Acids

Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation.[4][5][6][7][8]
GHS07 Warning

Serious Eye

Damage/Eye Irritation

(Category 2/2A)

H319: Causes serious

eye irritation.[2][4][5]

[6][7][8]

GHS07 Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.[2]

[4][5][9]

GHS07 Warning

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed.[2][10]
GHS07 Warning

The causality for these classifications stems from the acidic nature of the carboxylic acid group

and the reactive isothiazole ring, which can interact with biological macromolecules, leading to

irritation and potential toxicity upon contact.

Section 3: Toxicological Profile
The toxicological properties have not been exhaustively investigated for the parent compound.

However, based on data from derivatives and related isothiazolone compounds, the following

effects are anticipated:
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Skin Irritation: Direct contact is likely to cause redness, itching, and irritation.[4][5][6][7] The

H315 classification is common for this chemical family.

Eye Irritation: The compound is a serious eye irritant, capable of causing significant

discomfort, redness, and potential damage if not promptly flushed.[3][4][5][6]

Respiratory Irritation: Inhalation of dusts may irritate the respiratory system, leading to

coughing and discomfort.[3][5][9] This is a primary concern when handling the powdered

form.

Ingestion: The compound may be harmful if swallowed, potentially causing gastrointestinal

irritation.[6][10]

Sensitization: Some thiazole derivatives are known to be skin sensitizers, meaning repeated

exposure could lead to an allergic skin reaction in susceptible individuals.[11][12]

Section 4: Exposure Controls & Personal Protection
A multi-layered approach, grounded in the hierarchy of controls, is necessary to mitigate the

risks associated with handling Isothiazole-4-carboxylic acid.

Engineering Controls
The primary engineering control is to minimize airborne concentrations of the dust.

Ventilation: Always handle this compound in a well-ventilated area.[5][13][14] For weighing

and transferring solids, a certified chemical fume hood is mandatory to control exposure.

Safety Stations: Facilities must be equipped with an eyewash station and a safety shower in

close proximity to the handling area.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier between the researcher and the chemical.

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA 29

CFR 1910.133 or European Standard EN166.[3][4]
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Skin Protection:

Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[3]

Always inspect gloves before use and use proper removal technique to avoid

contaminating skin.[11]

Clothing: A lab coat or other protective clothing is required to prevent skin exposure.[3]

Respiratory Protection: If engineering controls are insufficient or during large-scale

operations where dust generation is unavoidable, a NIOSH/MSHA or European Standard EN

149 approved respirator should be used.[3][4]

PPE Selection & Use Workflow

Task Assessment:
Handling Isothiazole-4-carboxylic acid

EYES
Serious Irritant (H319)

SKIN
Irritant (H315)

LUNGS
Respiratory Irritant (H335)

Wear Chemical Safety Goggles
(EN166 / ANSI Z87.1)

Wear Nitrile Gloves
(Inspect Before Use) Wear Lab Coat Handle in Fume Hood

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection based on GHS hazards.

Section 5: Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical for safety.

Handling Protocol
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Preparation: Before handling, ensure all necessary engineering controls are functional and

all required PPE is donned correctly.

Dispensing: Conduct all weighing and transfers of the solid material within a chemical fume

hood to contain dust. Avoid actions that generate dust.

Contact Avoidance: Do not allow the material to contact skin, eyes, or clothing.[11] Avoid

breathing dust, vapor, mist, or gas.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling and before eating,

drinking, or smoking.[5][14] Contaminated clothing should be removed and washed before

reuse.[5]

Storage Protocol
Container: Store in a tightly closed container to prevent moisture ingress and contamination.

[3][5]

Location: Keep in a cool, dry, and well-ventilated place.[3][11]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[6]

[11]

Section 6: Emergency and First-Aid Procedures
Immediate and appropriate action is vital in the event of an exposure.

Inhalation: Remove the individual from the exposure area to fresh air immediately.[3][5] If

breathing is difficult, administer oxygen. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing all contaminated clothing and shoes.[3][5][14] If skin irritation

persists, seek medical attention.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.[3]
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Ingestion: Do NOT induce vomiting.[6] Clean the mouth with water.[6] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3][6]

Exposure Route

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
Provide Oxygen/CPR if needed.

Remove Contaminated Clothing.
Flush with Soap & Water (15+ min).

Flush with Water (15+ min).
Remove Contact Lenses.

Rinse Mouth.
Do NOT Induce Vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Flowchart for first-aid response to chemical exposure.

Section 7: Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, use proper personal protective equipment as outlined in Section 4.

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Vacuum or carefully sweep up the material, avoiding dust generation, and place it into a

suitable, sealed container for disposal.[3]

Do not let the product enter drains or waterways.[5][13]
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Disposal Considerations
Waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of it with household garbage or allow it to reach the

sewage system. The user should assign waste codes based on the specific application for

which the product was used.[12]

Section 8: Environmental Hazards
While detailed ecotoxicity data for Isothiazole-4-carboxylic acid is limited, the broader class

of isothiazolone biocides is known to be toxic to aquatic organisms.[15] However, they are also

known to biodegrade rapidly in the environment, with degradation products being significantly

less toxic than the parent compounds.[15] Therefore, releases into the environment should be

strictly avoided.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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